Cas no 1477539-48-2 (9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 1477539-48-2
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5780958
• PubChem ID: 65816173
• Update Time: 2023-12-26

9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• AKOS015157501
• 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• 1477539-48-2
• CS-0299755
• 9-Chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• EN300-1238493
• 1,4-Benzoxazepine, 9-chloro-2,3,4,5-tetrahydro-

• Inchi： 1S/C9H10ClNO/c10-8-3-1-2-7-6-11-4-5-12-9(7)8/h1-3,11H,4-6H2
• InChI Key： PEZLXCRUMUCKMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCNC2

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±40.0 °C(Predicted)
• pka: 8.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines